Cas no 902911-43-7 (2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one)

The compound 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one is a structurally complex pyridopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its molecular architecture incorporates both chlorophenyl and fluorophenyl substituents, which may enhance binding affinity and selectivity in biological systems. The presence of a methylsulfanyl group at the 2-position and a fluorobenzyl moiety at the 3-position suggests possible utility as a kinase inhibitor or modulator of enzymatic activity. This compound's distinct scaffold offers opportunities for further derivatization, making it a valuable intermediate in drug discovery. Its synthetic route and physicochemical properties warrant careful characterization for optimal application in targeted therapeutic development.
2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one structure
902911-43-7 structure
Product Name:2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
CAS No:902911-43-7
MF:C21H15ClFN3OS
MW:411.879705667496
CID:6450917
PubChem ID:20879192
Update Time:2025-06-11

2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
    • 2-((4-chlorobenzyl)thio)-3-(4-fluorobenzyl)pyrido[2,3-d]pyrimidin-4(3H)-one
    • 2-[(4-chlorophenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]pyrido[2,3-d]pyrimidin-4-one
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[(4-fluorophenyl)methyl]-3H,4H-pyrido[2,3-d]pyrimidin-4-one
    • 902911-43-7
    • AKOS001879245
    • F3407-2183
    • Inchi: 1S/C21H15ClFN3OS/c22-16-7-3-15(4-8-16)13-28-21-25-19-18(2-1-11-24-19)20(27)26(21)12-14-5-9-17(23)10-6-14/h1-11H,12-13H2
    • InChI Key: GXFIYFNIJXIAAC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC2C(=CC=CN=2)C(N1CC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 411.0608391g/mol
  • Monoisotopic Mass: 411.0608391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 70.9Ų

2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido2,3-dpyrimidin-4-one

Introduction to 2-{(4-Chlorophenyl)methylsulfanyl}-3-(4-Fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7)

2-{(4-Chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one is characterized by the presence of a pyrido[2,3-d]pyrimidine core substituted with a (4-chlorophenyl)methylsulfanyl group and a (4-fluorophenyl)methyl group. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, this compound has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one selectively targets and inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this anticancer activity is believed to involve the induction of apoptosis and cell cycle arrest.

The pharmacokinetic profile of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

The potential applications of 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one extend beyond antiviral and anticancer therapy. Research is currently underway to explore its use in other therapeutic areas, such as anti-inflammatory and neuroprotective applications. Preliminary data suggest that this compound may have beneficial effects in reducing inflammation and protecting neurons from oxidative stress.

In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-3-(4-fluorophenyl)methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 902911-43-7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs. Ongoing research will continue to elucidate its full potential and pave the way for its clinical application.

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